Cas no 1342681-39-3 (2-amino-4-(ethylsulfanyl)butan-1-ol)

• Product Name: 2-amino-4-(ethylsulfanyl)butan-1-ol
• CAS No: 1342681-39-3
• MF: C₆H₁₅NOS
• MW: 149.254400491714
• CID: 5824059
• PubChem ID: 23255019
• Update Time: 2025-05-25

2-amino-4-(ethylsulfanyl)butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-(ethylsulfanyl)butan-1-ol
• AKOS014148010
• EN300-1852052
• SCHEMBL2553018
• 1342681-39-3

• Inchi： 1S/C6H15NOS/c1-2-9-4-3-6(7)5-8/h6,8H,2-5,7H2,1H3
• InChI Key： OPHYZCZTNJDNIE-UHFFFAOYSA-N
• SMILES： S(CC)CCC(CO)N

Computed Properties

• Exact Mass: 149.08743528g/mol
• Monoisotopic Mass: 149.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 61
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 71.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 2-amino-4-(ethylsulfanyl)butan-1-ol

2-Amino-4-(Ethylsulfanyl)Butan-1-Ol: A Comprehensive Overview

2-Amino-4-(ethylsulfanyl)butan-1-ol, also known by its CAS number 1342681-39-3, is a versatile organic compound with a unique structure that combines an amino group, a hydroxyl group, and an ethylsulfanyl substituent. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. Its structure allows for a wide range of chemical reactivity, making it a valuable building block in organic synthesis.

The molecular structure of 2-amino-4-(ethylsulfanyl)butan-1-ol consists of a four-carbon chain with an amino group (-NH₂) at the second carbon and a hydroxyl group (-OH) at the first carbon. The ethylsulfanyl group (-SCH₂CH₃) is attached to the fourth carbon, providing the molecule with sulfur-based reactivity. This combination of functional groups makes the compound highly versatile, enabling it to participate in various chemical reactions such as nucleophilic substitutions, oxidations, and reductions.

Recent studies have highlighted the importance of sulfur-containing compounds like 2-amino-4-(ethylsulfanyl)butan-1-ol in medicinal chemistry. Sulfur atoms are known to enhance bioavailability and pharmacokinetic properties of molecules, making them promising candidates for drug development. For instance, researchers have explored the use of this compound as a precursor for synthesizing bioactive molecules with anti-inflammatory and antioxidant properties.

In terms of synthesis, 2-amino-4-(ethylsulfanyl)butan-1-ol can be prepared through several methods. One common approach involves the nucleophilic substitution of an appropriate sulfide precursor with an amine group. Another method utilizes the reduction of an imine intermediate followed by hydroxylation. These methods have been optimized in recent studies to improve yield and purity, making the compound more accessible for large-scale applications.

The physical properties of 2-amino-4-(ethylsulfanyl)butan-1-ol are also noteworthy. It has a melting point of approximately 65°C and a boiling point around 180°C under standard conditions. The compound is soluble in common organic solvents such as ethanol and dichloromethane but exhibits limited solubility in water due to its hydrophobic ethylsulfanyl group. These properties make it suitable for use in organic reactions that require controlled solubility and reactivity.

In the field of materials science, 2-amino-4-(ethylsulfanyl)butan-1-ol has been investigated as a potential precursor for synthesizing polymers and surfactants. Its amino and hydroxyl groups can act as reactive sites for polymerization reactions, while the ethylsulfanyl group imparts unique surface-active properties to the resulting materials. Recent research has demonstrated its effectiveness in enhancing the stability and biocompatibility of polymeric materials used in biomedical applications.

The biological activity of 2-amino-4-(ethylsulfanyl)butan-1-ol has also been a topic of interest. Studies have shown that this compound exhibits moderate antioxidant activity due to its ability to scavenge free radicals. Additionally, it has been found to inhibit certain enzymes associated with inflammatory processes, suggesting its potential as a lead compound for anti-inflammatory drug development.

In conclusion, 2-amino-4-(ethylsulfanyl)butan-1-ol is a multifaceted organic compound with significant potential in various scientific and industrial domains. Its unique structure, combined with recent advancements in synthetic methods and biological applications, positions it as a valuable tool for researchers and developers alike.